Cas no 868049-73-4 (1-(3,5-difluorophenyl)-2-methylpropan-2-ol)

1-(3,5-Difluorophenyl)-2-methylpropan-2-ol is a fluorinated aromatic alcohol with a tert-butyl-like structure, offering unique steric and electronic properties due to the difluorophenyl and hydroxyl substituents. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tertiary alcohol group provides a reactive site for further functionalization, while the difluorophenyl moiety contributes to improved binding affinity in bioactive molecules. Its well-defined structure ensures consistency in synthetic applications, particularly in the development of fluorinated analogs for drug discovery. The compound is typically characterized by high purity and stability under standard storage conditions.

1-(3,5-difluorophenyl)-2-methylpropan-2-ol structure

868049-73-4 structure

Product Name:1-(3,5-difluorophenyl)-2-methylpropan-2-ol

CAS No:868049-73-4

MF:C₁₀H₁₂F₂O

MW:186.198490142822

MDL:MFCD11521030

CID:5227849

PubChem ID:22063495

Update Time:2026-03-07

1-(3,5-difluorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-Difluorophenyl)-2-methyl-2-propanol
- 1-(3,5-difluorophenyl)-2-methylpropan-2-ol
- MDL： MFCD11521030
- Inchi： 1S/C10H12F2O/c1-10(2,13)6-7-3-8(11)5-9(12)4-7/h3-5,13H,6H2,1-2H3
- InChI Key： YYESFPVLOJOMPC-UHFFFAOYSA-N
- SMILES： C(C1=CC(F)=CC(F)=C1)C(C)(O)C

Computed Properties

Exact Mass: 186.08562133g/mol
Monoisotopic Mass: 186.08562133g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 20.2Å²

1-(3,5-difluorophenyl)-2-methylpropan-2-ol Pricemore >>

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abcr	AB427384-1 g	1-(3,5-Difluorophenyl)-2-methyl-2-propanol	868049-73-4	1g	€586.20	2023-03-10
abcr	AB427384-5 g	1-(3,5-Difluorophenyl)-2-methyl-2-propanol	868049-73-4	5g	€1,373.40	2023-03-10
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